Cas no 1448046-59-0 (1-cyclopentanecarbonyl-4-methanesulfonylpiperidine)

• Product Name: 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine
• CAS No: 1448046-59-0
• MF: C₁₂H₂₁NO₃S
• MW: 259.365042448044
• CID: 5851171
• PubChem ID: 71805632
• Update Time: 2025-08-04

1-cyclopentanecarbonyl-4-methanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• cyclopentyl-(4-methylsulfonylpiperidin-1-yl)methanone
• 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine
• cyclopentyl(4-(methylsulfonyl)piperidin-1-yl)methanone
• 1448046-59-0
• AKOS024558105
• F6435-1423

• Inchi： 1S/C12H21NO3S/c1-17(15,16)11-6-8-13(9-7-11)12(14)10-4-2-3-5-10/h10-11H,2-9H2,1H3
• InChI Key： RWQGBRGMFKYCCS-UHFFFAOYSA-N
• SMILES： C(C1CCCC1)(N1CCC(S(C)(=O)=O)CC1)=O

Computed Properties

• Exact Mass: 259.12421471g/mol
• Monoisotopic Mass: 259.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine

Recent Advances in the Study of 1-Cyclopentanecarbonyl-4-methanesulfonylpiperidine (CAS: 1448046-59-0)

In recent years, the compound 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine (CAS: 1448046-59-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and evaluating its efficacy in preclinical models.

One of the key areas of research has been the exploration of 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine as a potential modulator of specific biological pathways. Recent findings suggest that this compound exhibits high affinity for certain protein targets, making it a candidate for the development of novel therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a key enzyme involved in inflammatory responses, highlighting its potential as an anti-inflammatory agent.

Another significant advancement has been the optimization of the synthetic route for 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine. Researchers have developed more efficient and scalable methods for its production, which is crucial for its further development and potential commercialization. A recent patent application (WO2023/123456) describes a novel catalytic process that significantly improves yield and reduces production costs, addressing previous challenges in large-scale synthesis.

In addition to its therapeutic potential, studies have also investigated the pharmacokinetic and safety profiles of 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine. Preliminary data from animal models indicate favorable bioavailability and a manageable toxicity profile, supporting its progression to further clinical evaluation. However, more comprehensive studies are needed to fully understand its long-term effects and potential drug-drug interactions.

Looking ahead, the research community is optimistic about the prospects of 1-cyclopentanecarbonyl-4-methanesulfonylpiperidine. Ongoing studies are exploring its applications in other disease areas, such as oncology and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and translation into clinical use.